Cas no 62224-15-1 (2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
• CAS No: 62224-15-1
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 453701
• PubChem ID: 63896830
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
• tert-butyl 3-bromothiophene-2-carboxylate
• DTXSID60734672
• SCHEMBL5725289
• AKOS013211243
• 62224-15-1

• Inchi： 1S/C9H11BrO2S/c1-9(2,3)12-8(11)7-6(10)4-5-13-7/h4-5H,1-3H3
• InChI Key： XCRPPRHDXKKLEK-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.96633
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3